Cas no 1261497-46-4 (2-Bromo-3'-hydroxy-5'-(difluoromethoxy)propiophenone)

• Product Name: 2-Bromo-3'-hydroxy-5'-(difluoromethoxy)propiophenone
• CAS No: 1261497-46-4
• MF: C₁₀H₉BrF₂O₃
• MW: 295.077469587326
• CID: 4989351
• Update Time: 2025-08-05

2-Bromo-3'-hydroxy-5'-(difluoromethoxy)propiophenone Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3'-hydroxy-5'-(difluoromethoxy)propiophenone

• Inchi： 1S/C10H9BrF2O3/c1-5(11)9(15)6-2-7(14)4-8(3-6)16-10(12)13/h2-5,10,14H,1H3
• InChI Key： JTBFCKUJKFGJHD-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1C=C(C=C(C=1)OC(F)F)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 250
• XLogP3: 3.4
• Topological Polar Surface Area: 46.5

Additional information on 2-Bromo-3'-hydroxy-5'-(difluoromethoxy)propiophenone

Professional Introduction to Compound with CAS No 1261497-46-4 and Product Name: 2-Bromo-3'-hydroxy-5'-(difluoromethoxy)propiophenone

The compound with the CAS number 1261497-46-4 and the product name 2-Bromo-3'-hydroxy-5'-(difluoromethoxy)propiophenone represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential applications in drug development and synthetic organic chemistry. The presence of both bromine and hydroxyl substituents, along with a difluoromethoxy group, makes it a versatile intermediate for constructing more complex molecular architectures.

In recent years, the demand for specialized intermediates in pharmaceutical synthesis has surged, driven by the need for more effective and targeted therapeutics. The compound 2-Bromo-3'-hydroxy-5'-(difluoromethoxy)propiophenone stands out as a promising candidate due to its ability to serve as a building block in the synthesis of various bioactive molecules. Its molecular framework allows for diverse functionalization, making it an invaluable asset in medicinal chemistry research.

The structural composition of 2-Bromo-3'-hydroxy-5'-(difluoromethoxy)propiophenone is particularly noteworthy. The bromine atom provides a reactive site for cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are pivotal in constructing biaryl structures. These types of structures are commonly found in numerous pharmaceuticals and natural products. Additionally, the hydroxyl group can participate in various transformations, including etherification or esterification, further expanding the synthetic possibilities.

The difluoromethoxy group is another critical feature of this compound. Difluorinated moieties are known for their ability to enhance metabolic stability and binding affinity in drug candidates. This characteristic makes 2-Bromo-3'-hydroxy-5'-(difluoromethoxy)propiophenone an attractive intermediate for designing molecules that require improved pharmacokinetic profiles. Recent studies have demonstrated that compounds incorporating difluoromethoxy groups often exhibit enhanced bioavailability and reduced susceptibility to metabolic degradation.

Recent advancements in synthetic methodologies have further highlighted the utility of 2-Bromo-3'-hydroxy-5'-(difluoromethoxy)propiophenone. For instance, researchers have leveraged this compound in the development of novel antiviral agents. The structural motifs present in this molecule can be modified to target specific viral proteases or polymerases, offering new avenues for antiviral drug discovery. Additionally, its application in the synthesis of kinase inhibitors has been explored, given the importance of kinases in various disease pathways.

The role of this compound in medicinal chemistry extends beyond its use as an intermediate. It serves as a scaffold for exploring structure-activity relationships (SAR), enabling chemists to optimize lead compounds for better efficacy and reduced toxicity. The ability to introduce diverse functional groups at specific positions on the molecule allows for systematic modifications that can fine-tune pharmacological properties.

In conclusion, 2-Bromo-3'-hydroxy-5'-(difluoromethoxy)propiophenone (CAS No 1261497-46-4) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features make it a valuable tool for synthesizing complex bioactive molecules, particularly those targeting critical disease pathways. As synthetic chemistry continues to evolve, compounds like this will play an increasingly important role in the discovery and development of novel therapeutics.